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Compound of Interest

Compound Name: 2,4,6,8-Decatetraenoic acid

Cat. No.: B1141957 Get Quote

Essential Safety and Handling Guide for 2,4,6,8-
Decatetraenoic Acid
Disclaimer: A specific Safety Data Sheet (SDS) for 2,4,6,8-Decatetraenoic acid (CAS 17016-

39-6) was not located. The following guidance is based on the safety protocols for structurally

similar carboxylic acids and general laboratory best practices. It is imperative to treat this

compound with caution as a potentially hazardous substance. This guide provides essential

safety, handling, and disposal information for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring a safe laboratory

environment.

Immediate Safety Protocols: Personal Protective
Equipment (PPE)
A comprehensive approach to personal protection is mandatory to prevent skin and eye

contact, inhalation, and ingestion when handling 2,4,6,8-Decatetraenoic acid.
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Protection Type Specific Equipment
Rationale and Best
Practices

Eye Protection
Chemical safety goggles or a

face shield

Essential for protecting eyes

from splashes. Standard safety

glasses do not provide

adequate protection.[1]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene)

Inspect gloves for any signs of

degradation or perforation

before use. Dispose of

contaminated gloves

immediately and wash hands

thoroughly after removal.[1]

Body Protection Laboratory coat

A fully fastened lab coat

provides a barrier against

accidental spills.[1]

Respiratory Protection
Use in a well-ventilated area or

fume hood

To minimize the inhalation of

any potential vapors or

aerosols, all handling of the

compound should be

performed within a certified

chemical fume hood.[1] If

exposure limits are exceeded

or irritation is experienced,

NIOSH/MSHA approved

respiratory protection should

be worn.

Foot Protection Closed-toe shoes
Protects feet from spills and

falling objects.[1]

Operational Plan: Step-by-Step Handling
Procedures
1. Pre-Handling Preparations:
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Ensure that a safety shower and eyewash station are readily accessible.[1]

Put on all required personal protective equipment as detailed in the table above.[1]

Prepare your designated workspace, preferably within a chemical fume hood, ensuring it is

clean and uncluttered.[1]

Confirm the availability of appropriate spill cleanup materials.

2. Handling 2,4,6,8-Decatetraenoic Acid:

This compound is a golden to brown powder.[2]

When transferring the compound, do so carefully to avoid generating dust or aerosols.[1]

Keep the container tightly sealed when not in use to prevent the release of any potential

vapors.[1]

Avoid contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke when using this product.

3. Post-Handling Cleanup:

After handling, decontaminate all work surfaces with an appropriate cleaning agent.[1]

Carefully remove and dispose of contaminated PPE.[1]

Wash hands and any exposed skin thoroughly with soap and water.[1]

Disposal Plan: Waste Management
Proper disposal of chemical waste is critical to ensure environmental safety and regulatory

compliance.

1. Waste Segregation:

Do not mix 2,4,6,8-Decatetraenoic acid waste with other waste streams.[1]
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It should be collected in a dedicated, properly labeled, and sealed container.[1]

2. Container Management:

Use containers that are compatible with carboxylic acids.

Ensure waste containers are clearly labeled with the chemical name and associated

hazards.

3. Disposal Method:

Dispose of the chemical waste through a licensed and certified hazardous waste disposal

company.

Follow all local, state, and federal regulations for chemical waste disposal. Incineration is a

common method for the disposal of similar organic compounds.

Quantitative Data Summary
Property Value

Molecular Formula C₁₀H₁₂O₂

Molecular Weight 164.2 g/mol

Melting Point 225-226 °C[2]

Boiling Point 329.2 °C at 760 mmHg[2]

Flash Point 233 °C[2]

Density 1.009 g/cm³[2]

Vapor Pressure 3.54E-05 mmHg at 25 °C[2]

Experimental Workflow and Safety Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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